Cas no 18441-55-9 (Phenol,6-ethyl-2,3-dimethyl-)

• Product Name: Phenol,6-ethyl-2,3-dimethyl-
• CAS No: 18441-55-9
• Molecular Formula: C₁₀H₁₄O
• Molecular Weight: 150.21756
• CID: 235368
• PubChem ID: 186036

Phenol,6-ethyl-2,3-dimethyl- Properties

Names and Identifiers

• Phenol,6-ethyl-2,3-dimethyl-
• 6-ethyl-2,3-dimethylphenol
• 6-Ethyl-2,3-dimethylphenolato(2-)
• 18441-55-9
• SCHEMBL9517475
• 2,3-Xylenol, 6-ethyl-
• DTXSID70939833
• Phenol, 6-ethyl-2,3-dimethyl-

• InChIKey： DGWHZFYSJFCOMZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-4-9-6-5-7(2)8(3)10(9)11/h5-6,11H,4H2,1-3H3
• SMILES： C(C1C(O)=C(C)C(C)=CC=1)C

Computed Properties

• Exact Mass: 150.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols